![molecular formula C13H19NO6 B6162169 2-[(tert-butoxy)carbonyl]-1-(methoxycarbonyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid CAS No. 2117402-40-9](/img/no-structure.png)
2-[(tert-butoxy)carbonyl]-1-(methoxycarbonyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
Description
The compound “2-[(tert-butoxy)carbonyl]-1-(methoxycarbonyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid” is a chemical with the CAS Number: 1056020-87-1 . It has a molecular weight of 227.26 . The IUPAC name for this compound is 2-(tert-butoxycarbonyl)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid .
Synthesis Analysis
The tert-butyloxycarbonyl (BOC) group is a protecting group used in organic synthesis . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Molecular Structure Analysis
The molecular formula of this compound is C11H17NO4 . The InChI Code for this compound is 1S/C11H17NO4/c1-11(2,3)16-10(15)12-7-4-6(5-7)8(12)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14) .Chemical Reactions Analysis
The removal of the BOC group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(tert-butoxy)carbonyl]-1-(methoxycarbonyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid' involves the protection of the amine group, followed by the introduction of the carboxylic acid group and the deprotection of the amine group.", "Starting Materials": [ "2-azabicyclo[2.1.1]hexane", "tert-butyl chloroformate", "methoxycarbonyl chloride", "triethylamine", "dichloromethane", "diisopropylethylamine", "acetic anhydride", "sodium bicarbonate", "water", "ethyl acetate", "brine", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Protect the amine group of 2-azabicyclo[2.1.1]hexane with tert-butyl chloroformate in the presence of triethylamine and dichloromethane.", "Introduce the carboxylic acid group by reacting the protected amine with methoxycarbonyl chloride and diisopropylethylamine in dichloromethane.", "Deprotect the amine group by treating the intermediate with acetic anhydride and sodium bicarbonate in water and ethyl acetate.", "Extract the product with ethyl acetate, wash with brine, and dry over sodium sulfate.", "Concentrate the solution and precipitate the product with ethanol.", "Purify the product by recrystallization from ethanol.", "Characterize the product by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
2117402-40-9 |
Molecular Formula |
C13H19NO6 |
Molecular Weight |
285.3 |
Purity |
95 |
Origin of Product |
United States |
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